Cas no 2639466-17-2 ((Z)-[bis(2-hydroxyethyl)carbamoyl]methanecarbonimidoyl cyanide)

• Product Name: (Z)-[bis(2-hydroxyethyl)carbamoyl]methanecarbonimidoyl cyanide
• CAS No: 2639466-17-2
• MF: C₇H₁₁N₃O₄
• MW: 201.179941415787
• CID: 6047267
• PubChem ID: 155970854
• Update Time: 2025-10-28

(Z)-[bis(2-hydroxyethyl)carbamoyl]methanecarbonimidoyl cyanide Chemical and Physical Properties

Names and Identifiers

• EN300-7547495
• (Z)-[bis(2-hydroxyethyl)carbamoyl]methanecarbonimidoyl cyanide
• 2639466-17-2

• Inchi： 1S/C7H11N3O4/c8-5-6(9-14)7(13)10(1-3-11)2-4-12/h11-12,14H,1-4H2/b9-6-
• InChI Key： VODRIUZSQOPLPU-TWGQIWQCSA-N
• SMILES： OCCN(C(/C(/C#N)=N\O)=O)CCO

Computed Properties

• Exact Mass: 201.07495584g/mol
• Monoisotopic Mass: 201.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 117Ų

Additional information on (Z)-[bis(2-hydroxyethyl)carbamoyl]methanecarbonimidoyl cyanide

Introduction to (Z)-[bis(2-hydroxyethyl)carbamoyl]methanecarbonimidoyl cyanide (CAS No. 2639466-17-2)

(Z)-[bis(2-hydroxyethyl)carbamoyl]methanecarbonimidoyl cyanide (CAS No. 2639466-17-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of (Z)-[bis(2-hydroxyethyl)carbamoyl]methanecarbonimidoyl cyanide is notable for its conjugated system and functional groups, which include a cyano group, a carbamoyl group, and two hydroxyethyl moieties. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for further investigation in both academic and industrial settings.

Recent studies have highlighted the potential of (Z)-[bis(2-hydroxyethyl)carbamoyl]methanecarbonimidoyl cyanide in modulating specific biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory responses. This property makes it a promising lead for the development of anti-inflammatory drugs, which could be used to treat conditions such as rheumatoid arthritis and other autoimmune disorders.

In addition to its anti-inflammatory properties, (Z)-[bis(2-hydroxyethyl)carbamoyl]methanecarbonimidoyl cyanide has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the National Institutes of Health (NIH) have demonstrated that this compound can effectively inhibit the replication of several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes, making it a valuable candidate for further drug development efforts.

The solubility and stability of (Z)-[bis(2-hydroxyethyl)carbamoyl]methanecarbonimidoyl cyanide are important considerations for its practical application in pharmaceutical formulations. Experimental data indicate that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its use in various drug delivery systems. Moreover, its stability under different storage conditions ensures that it can be reliably used in both laboratory and clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of (Z)-[bis(2-hydroxyethyl)carbamoyl]methanecarbonimidoyl cyanide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials, where its therapeutic potential can be further explored.

In conclusion, (Z)-[bis(2-hydroxyethyl)carbamoyl]methanecarbonimidoyl cyanide (CAS No. 2639466-17-2) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting inflammatory and viral diseases. Ongoing research and clinical trials will continue to elucidate the full potential of this compound, paving the way for new treatments that can improve patient outcomes and quality of life.